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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122 Get Quote

Disclaimer: The full text of the primary research article detailing the initial studies of CK-119,

"Inhibition of fibroblast-like cell proliferation by interleukin-1 blockers, CK-119 and CK-122" (Bo

X, Chiou GC, 1998), is not publicly available. Consequently, the quantitative data and specific

experimental protocols for solubility and stability are based on information from publicly

accessible databases and chemical supplier technical data sheets, supplemented with

generalized industry-standard protocols.

Introduction to CK-119
CK-119 is identified as a potent interleukin-1 (IL-1) blocker.[1][2] Its mechanism of action

involves the inhibition of DNA and RNA synthesis, which in turn suppresses the proliferation of

fibroblast-like corneal and conjunctival cells.[1][2][3] Chemically, CK-119 is known as diethyl 6-

[(4-chlorophenyl)methyl]-1,4-dimethyl-5-oxopyridazino[4,5-c]pyridazine-3,4-dicarboxylate.[4]

Physicochemical Properties
A summary of the key physicochemical properties of CK-119 is presented below.
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Property Value Source

CAS Number 197917-10-5
MedChemExpress,

InvivoChem

Molecular Formula C21H23ClN4O5
MedChemExpress,

InvivoChem

Molecular Weight 446.88 g/mol
MedChemExpress,

InvivoChem

Appearance Solid powder InvivoChem

Solubility Data
Quantitative solubility data for CK-119 is not extensively available in the public domain. The

following table summarizes the known qualitative and any available quantitative information.

Solvent Solubility
Concentration/Con
ditions

Source

DMSO Soluble Not specified InvivoChem

Water Not soluble Not specified InvivoChem

Ethanol May be soluble
Recommended for

testing
InvivoChem

DMF May be soluble
Recommended for

testing
InvivoChem

Stability Data
Detailed stability studies for CK-119 are not publicly documented. The information below is

based on general handling and storage recommendations from suppliers.
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Condition Stability Recommendations Source

Powder (Long-term)
Stable for up to 3

years at -20°C

Store in a dry, dark

place.
InvivoChem

Powder (Short-term)
Stable for up to 2

years at 4°C

Store in a dry, dark

place.
InvivoChem

In Solvent (Long-term)
Stable for up to 6

months at -80°C

Use freshly prepared

solutions.
InvivoChem

In Solvent (Short-

term)

Stable for up to 1

month at -20°C

Use freshly prepared

solutions.
InvivoChem

Shipping

Stable at ambient

temperature for a few

days

Non-hazardous

chemical shipment.
InvivoChem

Experimental Protocols
The specific experimental protocols used to determine the solubility and stability of CK-119 are

not detailed in the available literature. However, the following sections describe generalized,

industry-standard methodologies that would be appropriate for a compound of this nature.

Solubility Determination: Shake-Flask Method
This method is a standard approach to determine the equilibrium solubility of a compound in a

specific solvent.

Workflow for Solubility Determination
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Add excess CK-119 powder to a known volume of solvent

Agitate at a constant temperature for 24-48 hours to reach equilibrium

Separate undissolved solid (centrifugation/filtration)

Quantify the concentration of CK-119 in the supernatant

Express solubility (e.g., in mg/mL or mM)

Click to download full resolution via product page

Caption: A generalized workflow for determining the equilibrium solubility of a compound using

the shake-flask method.

Methodology:

An excess amount of solid CK-119 is added to a vial containing a known volume of the

solvent of interest (e.g., DMSO, water, ethanol).

The vial is sealed and agitated in a temperature-controlled environment (e.g., a shaker bath

at 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

After equilibration, the suspension is filtered or centrifuged to remove any undissolved solid.

The concentration of CK-119 in the clear supernatant is then determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.
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The solubility is reported in units such as mg/mL or molarity.

Stability Assessment: Forced Degradation Study
Forced degradation studies are conducted to identify the degradation products and pathways

of a drug substance under various stress conditions.

Workflow for Stability Assessment

Prepare solutions of CK-119 in a suitable solvent

Expose solutions to stress conditions (e.g., acid, base, heat, light)

Analyze samples at specified time points using a stability-indicating HPLC method

Quantify the remaining CK-119 and any degradation products

Determine the degradation rate and pathways

Click to download full resolution via product page

Caption: A generalized workflow for assessing the stability of a compound through forced

degradation studies.

Methodology:

Solutions of CK-119 are prepared in an appropriate solvent.

Aliquots of the solution are subjected to various stress conditions, including:
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Acidic hydrolysis: Addition of a strong acid (e.g., 0.1 N HCl) and incubation at an elevated

temperature.

Basic hydrolysis: Addition of a strong base (e.g., 0.1 N NaOH) and incubation at an

elevated temperature.

Oxidative degradation: Addition of an oxidizing agent (e.g., 3% H₂O₂) and incubation.

Thermal degradation: Incubation of the solution at a high temperature.

Photodegradation: Exposure of the solution to UV and/or visible light.

Samples are collected at various time points and analyzed by a stability-indicating HPLC

method. This method should be capable of separating the intact CK-119 from any

degradation products.

The percentage of remaining CK-119 and the formation of any degradation products are

quantified.

Signaling Pathway
CK-119 is an inhibitor of the Interleukin-1 (IL-1) signaling pathway. The binding of IL-1 to its

receptor (IL-1R) initiates a signaling cascade that leads to the activation of the transcription

factor NF-κB, a key regulator of inflammatory responses.

Interleukin-1 (IL-1) Signaling Pathway
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Caption: A simplified diagram of the Interleukin-1 signaling pathway leading to the activation of

NF-κB and inflammatory gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669122#ck-119-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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